Cas no 896429-38-2 (Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)-)

Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)- structure

896429-38-2 structure

Product Name:Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)-

CAS No:896429-38-2

MF:C₁₀H₈F₂N₂

MW:194.180728912354

CID:1943490

PubChem ID:86248563

Update Time:2025-09-21

Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)-
- 4,5-Difluoro-2-(1H-pyrrol-1-yl)benzenamine (ACI)
- 4,5-Difluoro-2-(1H-pyrrol-1-yl)aniline
- 4,5-difluoro-2-pyrrol-1-ylaniline
- 896429-38-2
- CS-0135643
- E81677
- SCHEMBL20816325
- Inchi： 1S/C10H8F2N2/c11-7-5-9(13)10(6-8(7)12)14-3-1-2-4-14/h1-6H,13H2
- InChI Key： BATANDLOUSRZJU-UHFFFAOYSA-N
- SMILES： FC1C(F)=CC(N2C=CC=C2)=C(N)C=1

Computed Properties

Exact Mass: 194.06555459g/mol
Monoisotopic Mass: 194.06555459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 31Å²

Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)- Pricemore >>

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Chemenu	CM333320-100mg	4,5-Difluoro-2-(1H-pyrrol-1-yl)aniline	896429-38-2	95%+	100mg	$379	2021-06-16
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Benzenamine, 4,5-difluoro-2-(1H-pyrrol-1-yl)- Production Method

Production Method 1

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Copper-Catalyzed Synthesis of Alkyl-Substituted Pyrrolo[1,2-a]quinoxalines from 2-(1H-Pyrrol-1-yl)anilines and Alkylboronic Acids

Guan, Xin ; Yan, Rulong, Synlett, 2020, 31(4), 359-362

Production Method 2

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Copper-catalyzed tandem aerobic oxidative cyclization for the synthesis of 4-cyanoalkylpyrrolo[1,2-a]quinoxalines from 1-(2-aminophenyl)pyrroles and cyclobutanone oxime esters

An, Zhenyu; Jiang, Yong; Guan, Xin; Yan, Rulong, Chemical Communications (Cambridge, 2018, 54(76), 10738-10741

Production Method 3

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Reagents: Acetic acid ; 3 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized, cooled
1.3 Reagents: Iron , Ammonium chloride Solvents: Water ; 5 h, reflux

Reference

: KI-Mediated One-Pot Transition-Metal-Free Synthesis of 4-Phenylpyrrolo[1,2-a]quinoxalines

Li, Shichen; Xie, Caixia; Chu, Xianglong; Dai, Zhen; Feng, Lei; et al, European Journal of Organic Chemistry, 2020, 2020(31), 4950-4956

Production Method 4

896429-37-1

896429-38-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 5 h, rt

Reference

: Development of Small Molecules that Specifically Inhibit the D-loop Activity of RAD51

Lv, Wei; Budke, Brian; Pawlowski, Michal; Connell, Philip P.; Kozikowski, Alan P., Journal of Medicinal Chemistry, 2016, 59(10), 4511-4525

Production Method 5

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Catalysts: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: TFAA-Catalyzed Annulation Synthesis of Spiro Pyrrolo[1,2-a]quinoxaline Derivatives from 1-(2-Aminophenyl)pyrroles and Benzoquinones/Ketones

Ni, Jixiang ; Jiang, Yong; Qi, Zhenjie ; Yan, Rulong, Chemistry - An Asian Journal, 2019, 14(16), 2898-2902

Production Method 6

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, 120 °C
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: FeCl3-Catalyzed synthesis of pyrrolo[1,2-a]quinoxaline derivatives from 1-(2-aminophenyl)pyrroles through annulation and cleavage of cyclic ethers

An, Zhenyu; Zhao, Lianbiao; Wu, Mingzhong; Ni, Jixiang; Qi, Zhenjie; et al, Chemical Communications (Cambridge, 2017, 53(84), 11572-11575

Production Method 7

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 1 - 3 h, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized
1.3 Reagents: Iron , Ammonium chloride Solvents: Acetic acid ; 3 - 8 h, reflux

Reference

: N,N-Dimethylformamide as Carbon Synthons for the Synthesis of N-Heterocycles: Pyrrolo/Indolo[1,2-a]quinoxalines and Quinazolin-4-ones

Li, Shichen; Ren, Jianing; Ding, Chengcheng; Wang, Yishou; Ma, Chen, Journal of Organic Chemistry, 2021, 86(23), 16848-16857

Production Method 8

896429-37-1

896429-38-2

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 3 - 8 h, reflux

Reference

: Simple and green synthesis of benzimidazoles and pyrrolo[1,2-a]quinoxalines via Mamedov heterocycle rearrangement

Li, Shichen; Feng, Lei; Ma, Chen, New Journal of Chemistry, 2021, 45(21), 9320-9323

Production Method 9

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Reagents: Acetic acid ; 2 h, reflux; cooled
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Terminal methyl as a one-carbon synthon: Synthesis of quinoxaline derivatives via radical-type transformation

Wang, Xinfeng; Liu, Huanhuan; Xie, Caixia; Zhou, Feiyu; Ma, Chen, New Journal of Chemistry, 2020, 44(6), 2465-2470

Production Method 10

78056-39-0

696-59-3

896429-38-2

Reaction Conditions

1.1 Solvents: Acetic acid ; 2 h, reflux
1.2 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Application of α-amino acids for the transition-metal-free synthesis of pyrrolo[1,2-a]quinoxalines

Liu, Huanhuan; Zhou, Feiyu; Luo, Wen; Chen, Yuxin; Zhang, Chenyang; et al, Organic & Biomolecular Chemistry, 2017, 15(34), 7157-7164

Production Method 11

896429-37-1

896429-38-2

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Water ; 4 h, reflux

Reference

: Dimethyl Sulfoxide Involved One-Pot Synthesis of Quinoxaline Derivatives

Xie, Caixia; Zhang, Zeyuan; Li, Danyang; Gong, Jian; Han, Xushuang; et al, Journal of Organic Chemistry, 2017, 82(7), 3491-3499